Cas no 649774-86-7 (Pyrazine, 2,5-diethynyl-)

• Product Name: Pyrazine, 2,5-diethynyl-
• CAS No: 649774-86-7
• MF: C₈H₄N₂
• MW: 128.130761146545
• CID: 409571
• PubChem ID: 45079118
• Update Time: 2025-04-19

Pyrazine, 2,5-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2,5-diethynyl-
• 2,5-diethynylpyrazine
• Pyrazine, 2,5-diethynyl- (9CI)
• DTXSID60663655
• 649774-86-7

• Inchi： 1S/C8H4N2/c1-3-7-5-10-8(4-2)6-9-7/h1-2,5-6H
• InChI Key： MEHSXEXQZVSDOR-UHFFFAOYSA-N
• SMILES： N1C=C(C#C)N=CC=1C#C

Computed Properties

• Exact Mass: 128.03752
• Monoisotopic Mass: 128.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78